![molecular formula C15H13BrN2O2 B3918790 N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide CAS No. 6194-44-1](/img/structure/B3918790.png)
N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide
Overview
Description
N-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide, also known as BBOMBC, is a chemical compound that has been studied for its potential use in scientific research. BBOMBC is a derivative of the compound benzoyl chloride and has been found to have interesting properties that make it useful in various research applications. In
Mechanism of Action
The mechanism of action of N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide is not fully understood, but it is believed to work by binding to the active site of protein kinases and inhibiting their activity. This binding is thought to be reversible, which allows for the study of the effects of protein kinase inhibition in a controlled manner.
Biochemical and Physiological Effects:
N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide has been found to have a number of biochemical and physiological effects. In studies on cancer cells, N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide has been shown to induce cell death and inhibit cell proliferation. It has also been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide is its specificity for certain protein kinases. This allows for the study of specific signaling pathways and their role in disease. However, N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide also has limitations in that it may not be effective against all protein kinases and may have off-target effects.
Future Directions
There are many future directions for research on N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide. One area of interest is in the study of its potential use in cancer treatment. N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide has been found to be effective against certain types of cancer cells, and further research may lead to the development of new cancer therapies. Additionally, N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide may be useful in the study of other signaling pathways and their role in disease. Further research is needed to fully understand the potential applications of N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide in scientific research.
Scientific Research Applications
N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide has been studied for its potential use in various scientific research applications. One area of research that has shown promise is in the study of protein kinases. N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide has been found to inhibit the activity of certain protein kinases, which are enzymes that play a critical role in cell signaling pathways. By inhibiting these enzymes, N'-[(2-bromobenzoyl)oxy]-3-methylbenzenecarboximidamide may be useful in studying the function of these pathways and their role in disease.
properties
IUPAC Name |
[(Z)-[amino-(3-methylphenyl)methylidene]amino] 2-bromobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O2/c1-10-5-4-6-11(9-10)14(17)18-20-15(19)12-7-2-3-8-13(12)16/h2-9H,1H3,(H2,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWZDFZMKMFEXOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=NOC(=O)C2=CC=CC=C2Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)/C(=N/OC(=O)C2=CC=CC=C2Br)/N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60417554 |
Source
|
| Record name | STK322966 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60417554 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6194-44-1 |
Source
|
| Record name | STK322966 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60417554 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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